![molecular formula C18H14BrNO3 B2654303 (6-Bromo-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-acetic acid methyl ester CAS No. 333306-37-9](/img/structure/B2654303.png)
(6-Bromo-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-acetic acid methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(6-Bromo-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-acetic acid methyl ester, also known as BOPQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. BOPQ is a member of the quinoline family of compounds, which are known for their diverse range of biological activities.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis of Diuretic Agents : The synthesis of quinoline derivatives, including bromo-substituted compounds, has been explored for their diuretic activity. One study demonstrated that the diuretic activity of certain quinoline derivatives increases significantly compared to their non-brominated analogs, highlighting the potential of bromo-substituted quinolines in developing new diuretic drugs (Ukrainets, Golik, & Chernenok, 2013).
Development of Fluorescent Probes for Zinc(II) : The synthesis of quinoline-based zinc(II)-specific fluorophores has been reported, which are valuable tools for studying biological zinc(II) due to their selective fluorescence response. This research underscores the utility of quinoline esters in creating sensitive and selective probes for bioimaging and analytical applications (Mahadevan et al., 1996).
Antibacterial and Enzyme Inhibitory Properties : New hydrazone derivatives of quinoline, including bromo-substituted compounds, have been synthesized and tested for their antibacterial, acetylcholinesterase inhibitory, and antiviral activities. These findings suggest the potential of bromo-substituted quinolines in developing new therapeutic agents (Sen Gupta & Rastogi, 1986).
Acetylcholinesterase Inhibitors : Research into carbamic acid esters of quinolin-6-ol and tetrahydroquinolin-6-ols, which include bromo-substituted quinolines, has shown these compounds to be novel inhibitors of acetylcholinesterase. This discovery points to their potential use in treating neurodegenerative diseases such as Alzheimer's (Decker, 2007).
Antimicrobial and Antimalarial Agents : The synthesis and evaluation of bromo-substituted quinoline derivatives for antimicrobial and antimalarial activities have been explored, revealing the potential of these compounds in addressing resistant microbial strains and malaria. This research emphasizes the versatility of quinoline derivatives in medicinal chemistry (Parthasaradhi et al., 2015).
properties
IUPAC Name |
methyl 2-(6-bromo-2-oxo-4-phenyl-1H-quinolin-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrNO3/c1-23-16(21)10-14-17(11-5-3-2-4-6-11)13-9-12(19)7-8-15(13)20-18(14)22/h2-9H,10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMHJTCYLFAOJLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C2=C(C=CC(=C2)Br)NC1=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Bromo-2-oxo-4-phenyl-1,2-dihydro-quinolin-3-yl)-acetic acid methyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.